(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(9H-xanthen-9-yl)methanone

• IUPAC Name: [2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C25H19F3N2O2S/c26-25(27,28)17-7-5-6-16(14-17)15-33-24-29-12-13-30(24)23(31)22-18-8-1-3-10-20(18)32-21-11-4-2-9-19(21)22/h1-11,14,22H,12-13,15H2
• InChI Key: GYJCKRBMGYJRCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)C(F)(F)F)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C25H19F3N2O2S
• Molecular Weight: 468.5 g/mol
• CAS No.: 851805-92-0

Description

(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C25H19F3N2O2S and its molecular weight is 468.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds with similar complex structures have been synthesized and evaluated for their biological activities. For instance, novel 2‐(diaryl methanone) derivatives were synthesized and assessed for xanthine oxidase inhibition and antioxidant properties. Some of these compounds showed potent inhibition and antioxidant activities, suggesting potential applications in developing therapeutic agents against oxidative stress-related diseases (Ranganatha et al., 2014).

Antimicrobial and Antioxidant Activities

• Research on novel organic compounds including benzimidazole and imidazole derivatives has demonstrated significant antimicrobial and antioxidant activities. These findings underline the importance of structural modifications in enhancing the biological efficacy of compounds, potentially guiding the application of the mentioned compound in similar research contexts (Bassyouni et al., 2012).

Chemical Synthesis and Characterization

• The synthesis and structural elucidation of various compounds containing imidazole and benzophenone groups have been reported. These studies highlight the versatile synthetic routes and the importance of characterizing complex organic compounds, providing a foundation for the synthesis and analysis of the specified compound (Veltri et al., 2016).

Optical and Electronic Properties

• Investigations into the optical and electronic properties of benzimidazole derivatives have revealed potential applications in materials science, such as in the development of fluorescent materials and electronic devices. This suggests that compounds with related structures, including the specified compound, could be explored for similar applications (Kim et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It is known that xanthones, a class of compounds to which this molecule belongs, have been shown to interact with a variety of biological targets, including the nrf2 (nuclear factor erythroid-derived 2-like 2) pathway .

Mode of Action

Xanthones are known to exhibit a wide range of bioactivities, including antioxidant and anti-inflammatory activities . They can modulate the Nrf2 pathway, which plays a crucial role in cellular response to oxidative stress and inflammation .

Biochemical Pathways

The compound may affect the Nrf2 pathway, a key regulator of antioxidant response in cells . Activation of Nrf2 leads to the transcription of various antioxidant genes that protect against oxidative damage triggered by injury and inflammation .

Result of Action

The activation of the Nrf2 pathway by xanthones can lead to a decrease in oxidative stress and inflammation, providing a protective effect on cells . .